Cas no 49769-82-6 (Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester)
![Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester structure](https://www.kuujia.com/scimg/cas/49769-82-6x500.png)
49769-82-6 structure
Product name:Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester
Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- DTXSID70446890
- 49769-82-6
- Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester
- SCHEMBL16327191
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- Inchi： InChI=1S/C13H16O4/c1-9-4-6-10(7-5-9)8-11(12(14)16-2)13(15)17-3/h4-7,11H,8H2,1-3H3
- InChI Key： VDDVOUKFJRBURC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 236.10485899Da
- Monoisotopic Mass: 236.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 2.5
Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester Related Literature
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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